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Compound of Interest

Compound Name: Tris(pentafluorophenyl)borate

Cat. No.: B12749223

Essential Safety and Handling Guide for
Tris(pentafluorophenyl)borane

This guide provides critical safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling Tris(pentafluorophenyl)borane, often
abbreviated as B(CsFs)s. Due to its hazardous nature, strict adherence to these procedures is
mandatory to ensure personal and laboratory safety. Tris(pentafluorophenyl)borane is a highly
effective Lewis acid used in a variety of chemical syntheses, but its reactivity necessitates
careful management.[1][2]

Hazard Identification and Classification

Tris(pentafluorophenyl)borane is classified as a hazardous substance with multiple routes of
potential exposure.[3] It is toxic if swallowed, causes severe skin and eye irritation, and may
lead to respiratory irritation.[3][4][5][6][7] Furthermore, the compound is hygroscopic and reacts
with moisture, requiring it to be handled under a dry, inert atmosphere.[1][6][7][8]
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Hazard Classification GHS Category Hazard Statement
o H301: Toxic if swallowed[3][7]
Acute Toxicity, Oral Category 3
[91[10]
) ] o H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2
[4][5][6]1[7]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 / 2A o
irritation[3][4][5]1[6][71[9][10]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[3][4][5][6][7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent exposure through inhalation, ingestion,

or skin and eye contact. The following equipment is mandatory when handling

Tris(pentafluorophenyl)borane.[1]
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PPE Category

Specification

Rationale

Hand Protection

Neoprene or nitrile rubber
gloves.[1][9]

Prevents skin contact and
irritation.[4][5][7]

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards.[4] A full-face shield
is recommended for larger

quantities.[1]

Protects against dust and
splashes, preventing serious
eye irritation.[4][5][6][9]
Contact lenses should not be
worn.[1][9]

Body Protection

A chemical-resistant lab coat.
For significant spill risk or
handling larger quantities,

fire/flame resistant and

impervious clothing is required.

[1]14]

Protects skin and personal

clothing from contamination.[5]

Respiratory Protection

A NIOSH-approved respirator
is necessary if dust formation
is possible or if engineering
controls are insufficient.[5][11]
A full-face respirator should be
used for major spills or when
exposure limits may be

exceeded.[4]

Prevents inhalation of dust,
which can cause respiratory
tract irritation.[3][4][7]

Operational Plan: Step-by-Step Procedures
Preparation and Engineering Controls

o Work Area: All manipulations of solid Tris(pentafluorophenyl)borane must be performed

inside a certified chemical fume hood or a glovebox.[1][9][10]

 Inert Atmosphere: Due to its hygroscopic nature, the compound must be handled and stored

under a dry, inert atmosphere, such as nitrogen or argon.[1][6]
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» Material Compatibility: Ensure the work area is free from incompatible materials, particularly
strong oxidizing agents, strong acids, and water/moisture.[6][9][10]

o Safety Equipment: Confirm that an emergency eye wash station and safety shower are
immediately accessible.[9][10]

Handling and Transfer Protocol

o Don all required PPE as specified in the table above.

e To minimize dust, handle the solid gently.[1][4][5][10] Avoid scooping or pouring methods that
could aerosolize the powder.

» When weighing, perform the task within the fume hood or glovebox on a tared weigh boat or
in a sealed container.

e Use non-sparking tools for all transfers.[4]
o Keep the primary container tightly sealed when not in use.[4][5][6]

o Upon completion, decontaminate all surfaces and equipment. Wash hands thoroughly with
soap and water after handling.[5]
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1. Preparation

'

2. Don Required PPE

3. Weigh & Transfer
(Inert Atmosphere)

4. Decontaminate Work Area

5. Segregate Waste

Procedure Complete

Click to download full resolution via product page
Caption: Standard workflow for handling Tris(pentafluorophenyl)borane.

Emergency Protocol: Spill Response

In the event of a spill, immediate and decisive action is required to mitigate exposure and
contamination.

+ Evacuate: Immediately alert others and evacuate all non-essential personnel from the area.

[11°]

+ V\entilate: Ensure the area is well-ventilated, but avoid actions that could disperse the dust.
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Assess and Equip: If the spill is minor and you are trained to handle it, don the full required
PPE, including respiratory protection. For major spills, contact your institution's emergency
response team.[5]

Containment: Gently cover the spill with a dry, inert absorbent material such as sand,
vermiculite, or dry earth.[1] DO NOT USE WATER or combustible materials.[1]

Collection: Using non-sparking tools, carefully sweep or scoop the contained material into a
clearly labeled, sealable container for hazardous waste.[5][9][10] Avoid generating dust
during this process.[5]

Decontamination: Clean the spill area thoroughly. All materials used for cleanup must be
disposed of as hazardous waste.

Reporting: Report the incident to your supervisor and your institution's environmental health
and safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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